![molecular formula C12H18N2OS B7569677 N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide](/img/structure/B7569677.png)
N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. ABT-594 belongs to a class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have a wide range of biological activities.
Mechanism of Action
N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide acts as an agonist for the α4β2 nicotinic acetylcholine receptor, a receptor that is widely expressed throughout the central nervous system. Activation of this receptor has been shown to result in the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the modulation of pain and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects, including the modulation of pain perception, the regulation of inflammation, and the protection of neurons from damage. Additionally, this compound has been shown to have effects on a variety of other physiological processes, including cardiovascular function and immune system function.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide for laboratory experiments is its high potency, which allows for the use of relatively small amounts of the compound in experiments. Additionally, this compound has a relatively long half-life, which makes it useful for studying the long-term effects of the compound. However, one limitation of this compound is its relatively low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for research on N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide. One area of interest is the development of more potent and selective nicotinic acetylcholine receptor agonists, which could have improved therapeutic efficacy and reduced side effects. Additionally, there is interest in the development of novel delivery methods for this compound, such as transdermal patches or inhalation devices, which could improve the pharmacokinetic properties of the compound. Finally, there is a need for further research on the long-term effects of this compound, particularly with regard to its potential use in the treatment of chronic pain and other neurological disorders.
Synthesis Methods
The synthesis of N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide involves several steps, including the preparation of the starting materials and the coupling of these materials to form the final product. The most common method for synthesizing this compound involves the use of solid-phase peptide synthesis, which allows for the efficient production of large quantities of the compound.
Scientific Research Applications
N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide has been the subject of extensive scientific research due to its potential use as a therapeutic agent. Studies have shown that this compound has analgesic properties, making it a promising candidate for the treatment of chronic pain. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects, suggesting that it may have potential applications in the treatment of a variety of neurological disorders.
Properties
IUPAC Name |
N-(3-aminobutyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2OS/c1-8(13)5-6-14-12(15)11-7-9-3-2-4-10(9)16-11/h7-8H,2-6,13H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICEYMDCAXIYPIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCNC(=O)C1=CC2=C(S1)CCC2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.